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Chloroethane: A Technical Guide for Research
Applications
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the physical and chemical properties of

chloroethane (ethyl chloride), a versatile compound utilized in various research and industrial

applications. It is intended to be a comprehensive resource for professionals in laboratory and

drug development settings, offering detailed data, experimental protocols, and safety

guidelines.

Physical and Chemical Properties
Chloroethane is a colorless, flammable gas at standard temperature and pressure, often

handled as a refrigerated or pressurized liquid.[1][2] It possesses a characteristic faint, sweet,

or pungent ether-like odor and a burning taste.[1][3]

Physical Properties
The key physical properties of chloroethane are summarized in the table below, providing

essential data for experimental design and safety considerations.
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Property Value References

Molecular Formula C₂H₅Cl [4]

Molecular Weight 64.51 g/mol [2][5]

Boiling Point 12.3 °C (54.1 °F) at 760 mmHg [2][3]

Melting Point -138.7 °C (-217.7 °F) [2][3]

Density (liquid) 0.89 g/mL at 25 °C [6][7]

Vapor Density 2.22 (vs air) [3][8]

Vapor Pressure 1000 mmHg at 20 °C [3]

Flash Point -50 °C (-58 °F) [4]

Autoignition Temp. 519 °C (966 °F) [8]

Explosive Limits 3.8% - 15.4% in air [1][8]

Log Kow 1.43 [4]

Solubility
Chloroethane's solubility is a critical factor in its application as a solvent and reagent. It is

slightly soluble in water but demonstrates high solubility in many organic solvents.

Solvent Solubility References

Water 0.574 g / 100 mL at 20 °C [5]

Ethanol
48.3 g / 100 g at 21 °C;

Miscible
[5][6]

Diethyl Ether Miscible [5]

Benzene 110 g / 100 g at 25 °C [4]

Acetone 103 g / 100 g at 25 °C [4]

Methanol 37 g / 100 g at 25 °C [4]
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Chemical Reactivity
Chloroethane is a versatile ethylating agent and participates in a range of chemical reactions.

[1]

Property Description References

Reactivity

Reacts violently with oxidizing

agents, alkali metals (e.g.,

potassium, sodium), calcium,

magnesium, and powdered

aluminum or zinc.[3] It is

sensitive to heat.[6]

[3][6]

Decomposition

Upon heating or burning, it

decomposes to produce toxic

and corrosive fumes, including

hydrogen chloride and

phosgene.[8][9] It is thermally

stable up to 400 °C, at which

point it yields ethylene and

hydrogen chloride.[9]

[8][9]

Hydrolysis

It hydrolyzes in the presence

of water or steam, particularly

with alkalis, to produce

corrosive fumes.[3][4]

[3][4]

Corrosivity

Liquid chloroethane can attack

some forms of plastics, rubber,

and coatings.[4]

[4]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of chloroethane.
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Spectroscopy Key Data Points References

¹H NMR

Two signals are observed: a

triplet around 1.48 ppm (CH₃)

and a quartet around 3.57 ppm

(CH₂). The integration ratio is

3:2.

[5][10][11]

¹³C NMR

Two signals are expected,

corresponding to the two

distinct carbon environments.

[12][13]

Infrared (IR)

C-H stretching: ~2880-3080

cm⁻¹; C-H bending: ~1300-

1500 cm⁻¹; C-Cl stretching:

~580-780 cm⁻¹.

[14][15]

Mass Spec (MS)

Molecular ion peaks (M+) are

observed at m/z 64 and 66,

corresponding to the ³⁵Cl and

³⁷Cl isotopes in an

approximate 3:1 ratio. The

base peak is often the ethyl

cation [C₂H₅]⁺ at m/z 29.

[15][16]

Research Applications
Historically used as a refrigerant, anesthetic, and in the production of tetraethyllead,

chloroethane's primary role in modern research is as an inexpensive ethylating agent.[1][15] It

is used to introduce an ethyl group (-CH₂CH₃) into various molecules.

Key applications include:

Ethylcellulose Production: Used to convert cellulose into ethylcellulose, a widely used

thickener, binder, and film-former in pharmaceuticals, coatings, and cosmetics.[1][3]

Organic Synthesis: Acts as an ethylating agent in reactions such as Friedel-Crafts alkylations

to produce ethylbenzene (a precursor to styrene) and in the synthesis of various dyes and
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drugs.[1][3][17]

Organometallic Chemistry: Reacts with metals like aluminum to form organoaluminum

compounds, which are precursors to polymers.[1]

Experimental Protocols
Safe Handling and Storage
Due to its high flammability and volatility, strict safety protocols must be followed when handling

chloroethane.

Protocol:

Work Area: All work must be conducted in a well-ventilated chemical fume hood. Ensure an

appropriate fire extinguisher (e.g., carbon dioxide, dry chemical) and safety shower/eyewash

station are readily accessible.

Personal Protective Equipment (PPE): Wear safety goggles or a face shield, appropriate

chemical-resistant gloves (e.g., neoprene, viton), and a flame-resistant lab coat.[8][18]

Dispensing: Chloroethane is typically supplied as a liquefied compressed gas. Dispense

slowly to prevent static electricity buildup and rapid, uncontrolled evaporation, which can

cause frostbite.[9][19] Use non-sparking tools.[8][9]

Storage: Store cylinders or lecture bottles in a cool, dry, well-ventilated area away from heat,

sunlight, and ignition sources.[6][20] Store separately from incompatible materials such as

strong oxidizing agents and alkali metals.[6][7] Ensure containers are tightly sealed and

clearly labeled.

Transport: When moving containers, use a sturdy cart with secondary containment.[20]

Spills: In case of a small liquid spill, allow it to evaporate in the fume hood. For larger spills or

gas leaks, evacuate the area and follow emergency procedures.
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Logical relationship between chloroethane and its core safety requirements.

Protocol: Friedel-Crafts Ethylation of Benzene
This protocol describes a representative electrophilic aromatic substitution using chloroethane
to produce ethylbenzene.

Materials:

Anhydrous Benzene

Chloroethane

Anhydrous Aluminum Chloride (AlCl₃) catalyst

Anhydrous diethyl ether (solvent)
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Round-bottom flask with reflux condenser and drying tube

Stirring apparatus

Ice bath

Procedure:

Setup: Assemble a dry, three-necked round-bottom flask with a magnetic stirrer, a reflux

condenser fitted with a calcium chloride drying tube, and a dropping funnel. The entire

apparatus must be protected from atmospheric moisture.

Catalyst Suspension: In the fume hood, charge the flask with anhydrous aluminum chloride

(1.1 eq) and anhydrous diethyl ether. Stir the mixture to form a suspension.

Reactant Addition: Cool the flask in an ice bath. Add anhydrous benzene (1.0 eq) to the

dropping funnel and add it dropwise to the stirred AlCl₃ suspension.

Chloroethane Introduction: Slowly bubble gaseous chloroethane through the reaction

mixture or add it as a chilled liquid dropwise. The reaction is exothermic; maintain the

temperature below 10 °C during addition.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm

to room temperature. Stir for 1-2 hours. The reaction progress can be monitored by TLC or

GC.

Workup: Cool the flask again in an ice bath and slowly add crushed ice, followed by dilute

HCl, to quench the reaction and decompose the aluminum chloride complex.

Extraction & Purification: Transfer the mixture to a separatory funnel. Separate the organic

layer, wash with water and brine, dry over anhydrous MgSO₄, and remove the solvent by

rotary evaporation. The crude ethylbenzene can be purified by distillation.
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Experimental workflow for the Friedel-Crafts ethylation of benzene.
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Protocol: Spectroscopic Analysis
¹H NMR Spectroscopy:

Sample Preparation: As chloroethane is a gas at room temperature, a cooled deuterated

solvent (e.g., CDCl₃) in a standard 5 mm NMR tube can be used. Carefully bubble a small

amount of chloroethane gas through the solvent or add a drop of the chilled liquid. Cap the

tube immediately.

Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

Acquisition: Lock and shim the spectrometer on the deuterated solvent. Acquire a standard

one-dimensional ¹H NMR spectrum. Typically, 16-32 scans are sufficient.

Processing: Fourier transform the FID, phase the spectrum, and reference it to the residual

solvent peak or TMS. Integrate the signals to confirm the 3:2 proton ratio.

IR Spectroscopy (Gas Phase):

Sample Preparation: Evacuate a gas-phase IR cell. Introduce a small partial pressure of

chloroethane gas into the cell.

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Acquisition: Record a background spectrum of the empty gas cell. Record the sample

spectrum, typically over a range of 4000-400 cm⁻¹. Co-add 16-32 scans to improve the

signal-to-noise ratio.

Processing: The background spectrum is automatically subtracted. Identify and label the

characteristic absorption bands for C-H and C-Cl bonds.

Mass Spectrometry:

Sample Preparation: Introduce gaseous chloroethane directly into the ion source via a gas

inlet system or inject a dilute solution in a volatile solvent (e.g., methanol) for techniques like

Electron Ionization (EI).
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Instrumentation: Employ a mass spectrometer, typically with an EI source for small volatile

molecules.

Acquisition: Acquire the mass spectrum over a suitable m/z range (e.g., 10-100).

Analysis: Identify the molecular ion peaks at m/z 64 and 66 and analyze the fragmentation

pattern.

Toxicology and Biological Effects
Chloroethane is the least toxic of the chloroethanes but is a central nervous system

depressant.[1]

Acute Exposure: Inhalation of vapors can cause effects similar to alcohol intoxication, lack of

muscle coordination, and unconsciousness at higher concentrations.[3] Rapid evaporation of

the liquid on skin can cause frostbite.[3]

Chronic Exposure: Long-term effects on humans are not well-documented. Animal studies

have shown potential effects on the lungs, liver, and kidneys.[3]

Carcinogenicity: The National Toxicology Program (NTP) has indicated that inhaled ethyl

chloride is carcinogenic in female mice and may be carcinogenic in rats.[21]

Mechanism of Anesthesia: The anesthetic effects of chloroethane and other general

anesthetics are not tied to a single receptor but are thought to involve potentiation of

inhibitory neurotransmitter receptors, such as GABA-A and glycine receptors, and disruption

of lipid rafts in neuronal membranes.[2][3][22][23]
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General Anesthetic Mechanism
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Disruption of
Neuronal Lipid Rafts

Potentiation of
GABA-A Receptors

Activation of
Glycine Receptors

Neuronal
Hyperpolarization

Modulates Ion Channels ↑ Cl⁻ Influx ↑ Cl⁻ Influx

CNS Depression
(Anesthesia)

Click to download full resolution via product page

High-level overview of the proposed mechanism of action for chloroethane as a general
anesthetic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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